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Compound of Interest

Compound Name:
1-Azido-2-hydroxy-3-

tosyloxypropane

CAS No.: 168431-73-0

Cat. No.: B069056

Get Quote

Safety & Handling (Critical)
Hazard Class: potentially Explosive (Azide), Alkylating Agent (Tosylate), Toxic.

Before handling AHTP, researchers must calculate the Carbon-to-Nitrogen (C/N) ratio to assess

stability.

Formula:

C/N Ratio:

Safety Verdict: The ratio is

, placing it in the "Generally Stable" category according to the Smith Open-Chain Limit.
However, the presence of the sulfonyl group adds mass without stabilizing the azide bond
itself.
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Shielding: All reactions >1g must be performed behind a blast shield.

Incompatibility: NEVER mix with strong acids (generates

, hydrazoic acid—highly explosive) or transition metals (Cu, Pb) in their elemental form
unless stabilized by ligands (risk of metal azides).

Quenching: Residual azide solutions must be quenched with 10% Sodium Nitrite (

) in sulfuric acid (controlled destruction) or commercially available quenching reagents before
disposal.

Tools: Use only Teflon or glass spatulas. Avoid metal spatulas.

Reaction Logic & Pathways
AHTP offers three distinct reaction pathways driven by chemoselectivity.

Pathway A (Base-Mediated Cyclization): The secondary alcohol is deprotonated to attack the

adjacent tosylate, forming Glycidyl Azide. This is the primary route for generating energetic

monomers.

Pathway B (Nucleophilic Substitution): The tosylate (

) is displaced by external nucleophiles (amines, thiols) to create linear azido-functionalized
chains.

Pathway C (Click Chemistry): The azide (

) participates in CuAAC or SPAAC reactions, preserving the tosylate for later bioconjugation.

Reaction Topology Diagram
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Caption: Chemoselective reaction pathways for AHTP. Path A dominates in basic media; Path

B requires non-basic nucleophiles.

Experimental Protocols
Protocol A: Synthesis of Glycidyl Azide (Epoxide
Closure)
Objective: Convert AHTP to 1-azido-2,3-epoxypropane. Mechanism: Intramolecular

displacement of Tosylate by alkoxide.

Materials
Substrate: AHTP (1.0 equiv)

Base: Potassium Carbonate (

), anhydrous (1.5 equiv)

Solvent: Methanol (MeOH), anhydrous (0.1 M concentration)

Workup: Diethyl ether (

), Brine, Magnesium Sulfate (

)
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Step-by-Step Methodology
Setup: Flame-dry a round-bottom flask and cool under Argon flow. Add AHTP and dissolve in

anhydrous MeOH.

Addition: Cool the solution to 0°C (ice bath). Add

powder in one portion.

Note: The reaction is exothermic. Monitor internal temperature.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3–5 hours.

Monitoring: Monitor by TLC (Silica, Hexane:EtOAc 3:1). AHTP (

) will disappear; Glycidyl Azide (

) will appear.

Workup:

Filter off the solid tosylate salts.

Concentrate the filtrate carefully under reduced pressure (Do not heat >30°C; Glycidyl

Azide is volatile and energetic).

Redissolve residue in

, wash with brine (

), dry over

.

Purification: Flash chromatography is usually unnecessary if conversion is quantitative.

Yields are typically >90%.

Protocol B: Nucleophilic Substitution with Secondary
Amines
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Objective: Create a linear amino-azido linker without forming the epoxide. Challenge: Prevent

epoxide formation (Pathway A) by avoiding strong bases.

Materials
Substrate: AHTP (1.0 equiv)

Nucleophile: Secondary Amine (e.g., Morpholine, 1.2 equiv)

Base: N,N-Diisopropylethylamine (DIPEA) (1.5 equiv) - Only if amine is a salt.

Solvent: Acetonitrile (ACN) or DMF.

Step-by-Step Methodology
Dissolution: Dissolve AHTP in ACN (0.2 M).

Reagent Addition: Add the secondary amine.

Critical Control: Do NOT add strong inorganic bases (NaOH, KOH). The amine itself acts

as the nucleophile.

Heating: Heat to 60°C under reflux for 12–18 hours.

Mechanistic Insight: The primary carbon (C3) holding the tosylate is less hindered than the

secondary alcohol (C2), favoring intermolecular substitution over intramolecular cyclization

if the alcohol is not deprotonated.

Quenching: Cool to RT. Dilute with water.[1]

Extraction: Extract with Ethyl Acetate. Wash organic layer with saturated

to remove generated Toluenesulfonic acid (TsOH).

Data Summary & Troubleshooting
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Parameter Protocol A (Epoxide) Protocol B (Substitution)

Primary Reagent / NaOH Amine / Thiol

pH Condition Basic (pH > 10) Neutral / Mildly Basic

Temperature
0°C

RT
50°C - 80°C

Major Byproduct K-Tosylate (Solid) Amine-Tosylate Salt

Key Risk Volatility of Product Polymerization

Troubleshooting Guide
Issue:Product is a mixture of Epoxide and Substitution product.

Cause: In Protocol B, the amine was too basic, causing partial deprotonation of the

alcohol.

Fix: Use a less basic nucleophile or buffer the reaction.

Issue:Low Yield in Click Reaction (Pathway C).

Cause: Copper catalyst was chelated by the free hydroxyl group or the azide was

unstable.

Fix: Use a stabilizing ligand (e.g., THPTA) for the Copper(I) catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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